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Abstract

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, and synthesis of cadmium myristate (cadmium tetradecanoate).

Primarily utilized as a critical precursor in the colloidal synthesis of cadmium-based

semiconductor nanocrystals, such as CdSe and CdS, its distinct chemical characteristics are

fundamental to controlling nanoparticle nucleation and growth. This document details its

coordination chemistry, summarizes key quantitative data, and presents standardized

experimental protocols for its preparation. Furthermore, it visualizes key synthesis workflows,

offering a valuable resource for researchers, scientists, and professionals in materials science

and drug development who may encounter cadmium-based compounds.

Molecular Structure and Bonding
Cadmium myristate is a metal carboxylate salt consisting of a central cadmium cation (Cd²⁺)

and two myristate anions. The myristate is the conjugate base of myristic acid, a saturated fatty

acid with 14 carbon atoms.

Chemical Formula: C₂₈H₅₄CdO₄[1][2][3]

IUPAC Name: cadmium(2+);tetradecanoate[1]

SMILES: CCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCC(=O)[O-].[Cd+2][1][4]
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InChI: InChI=1S/2C14H28O2.Cd/c21-2-3-4-5-6-7-8-9-10-11-12-13-14(15)16;/h22-13H2,1H3,

(H,15,16);/q;;+2/p-2[1][3]

Coordination Chemistry
The cadmium(II) ion possesses a d¹⁰ electron configuration, which allows for flexible

coordination geometries, with coordination numbers ranging from 2 to 8.[5] In the structure of

cadmium myristate, the cadmium ion is coordinated with four oxygen atoms originating from

the carboxylate groups of the two myristate ligands.[1] This arrangement results in a tetrahedral

geometry around the central metal ion.[1] The long, nonpolar C₁₃H₂₇ hydrocarbon chains of the

myristate ligands extend outwards, imparting an amphiphilic character to the molecule.[1] This

dual nature—an ionic, polar head and long, nonpolar tails—governs its solubility in organic

solvents and its function as a stabilizing agent in nanoparticle synthesis.

Cadmium Cation

CH₃(CH₂)₁₂COO⁻

Cd²⁺

Coordination Bond
(from 2 Oxygen atoms)

CH₃(CH₂)₁₂COO⁻
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Diagram 1: Coordination scheme of Cadmium Myristate.

Physicochemical Properties
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Cadmium myristate is a white solid at room temperature.[1] Its properties are critical for its

application in high-temperature colloidal synthesis, where it serves as both the cadmium source

and a stabilizing ligand. A key thermal property is its dissolution in common organic solvents

like 1-octadecene at approximately 100°C, a temperature well below the typical nucleation

point for CdSe nanoparticles.[1][6] This ensures a homogeneous reaction medium prior to

nanocrystal formation.

Property Value Reference(s)

CAS Number 10196-67-5 [1][2][3][7][8]

Molecular Weight 567.14 g/mol [1][2][3][7][8]

Boiling Point 319.6°C at 760 mmHg [1][2][8]

Flash Point 144.8°C [1][2][8]

Vapor Pressure 0.000139 mmHg at 25°C [1][2][8]

LogP 6.87230 [1][8]

Topological Polar Surface Area

(PSA)
80.26 Å² [1][8]

Enthalpy of Fusion (ΔfusH)
43.00 kJ/mol at 374.7 K

(101.55 °C)
[4][9]

Entropy of Fusion (ΔfusS)
115.00 J/(mol·K) at 374.7 K

(101.55 °C)
[4][9]

Experimental Protocols
The preparation of cadmium myristate can be achieved through several methods, with ex situ

and in situ synthesis being the most common. The ex situ method produces a pure, isolable

precursor, offering greater control and reproducibility.[1]

Ex Situ Synthesis Protocol
This method involves a precipitation reaction between a soluble cadmium salt and sodium

myristate in a methanolic solution.[1]
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Preparation of Sodium Myristate Solution: In a 1000 mL round-bottom flask, dissolve 5 g (20

mmol) of sodium myristate in 250 mL of methanol. Use sonication and vigorous stirring to

ensure complete dissolution. An alternative starting point is to dissolve 0.240 g of sodium

hydroxide and 1.370 g of myristic acid in 240 mL of methanol.[1]

Preparation of Cadmium Salt Solution: In a separate 500 mL flask, dissolve 3 g (10 mmol) of

cadmium nitrate tetrahydrate (Cd(NO₃)₂·4H₂O) in 40-50 mL of methanol.[1]

Precipitation: Add the cadmium nitrate solution dropwise to the stirring sodium myristate

solution at room temperature. A white precipitate of cadmium myristate will form

immediately.

Stirring: Continue to stir the resulting mixture for a minimum of 2 hours at room temperature

to ensure the reaction goes to completion.

Isolation: Filter the white precipitate from the solution using a Büchner funnel.

Washing: Wash the collected solid precipitate three times with 20 mL portions of fresh

methanol to remove any unreacted reagents and byproducts.

Drying: Dry the final white solid product under vacuum at 40°C overnight. The typical yield is

around 79-80%.

Characterization (Optional): Thermo-gravimetric analysis (TGA) can be performed to confirm

the absence of water or solvent in the final product.
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Diagram 2: Experimental workflow for the ex situ synthesis of Cadmium Myristate.
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Role in Nanomaterial Synthesis
Cadmium myristate is a cornerstone precursor for the synthesis of cadmium chalcogenide

nanocrystals.[1] Its primary functions are:

Cadmium Source: It provides the Cd²⁺ ions required for the formation of the nanocrystal

lattice.

Steric Stabilization: The long myristate ligands adsorb to the nanocrystal surface during

growth, providing steric hindrance that prevents particle aggregation and allows for control

over size and shape.[1]

In the widely used synthesis of CdSe nanoplatelets, cadmium myristate is heated with a

selenium source in 1-octadecene.[6][10] The subsequent injection of a short-chain carboxylate,

typically cadmium acetate, is critical. In situ X-ray spectroscopy studies have revealed that the

myristate and acetate ligands act synergistically.[6] The long-chain myristate ligands facilitate

the initial nucleation of quantum dots and some "mini-nanoplatelets," while the addition of the

short-chain acetate triggers rapid, anisotropic growth along the lateral dimensions of these

mini-platelets, leading to the formation of mature, two-dimensional structures.[6][10] This

disproves an earlier theory that cadmium myristate forms a lamellar template phase for

growth.[1][6]
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Diagram 3: Logical flow of CdSe nanoplatelet synthesis.
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Biological Considerations and Toxicity
For professionals in drug development, any compound containing cadmium warrants careful

consideration due to the element's known toxicity. The biological effects are primarily attributed

to the free cadmium ion (Cd²⁺) rather than the intact cadmium myristate molecule.

Cadmium is a non-essential heavy metal and a cumulative toxin with a long biological half-life

(10-30 years in humans).[11][12] It primarily accumulates in the kidney and liver.[12] The

mechanisms of cadmium toxicity are multifaceted and include:

Oxidative Stress: Cadmium can generate reactive oxygen species (ROS) and inhibit

antioxidant enzymes, leading to cellular damage.[11][12]

Ionic Mimicry: The Cd²⁺ ion can displace essential divalent cations like zinc (Zn²⁺) and

calcium (Ca²⁺) from metalloenzymes and proteins, disrupting their normal function.[13]

Thiol Binding: As a soft acid, Cd²⁺ has a very high affinity for soft bases, particularly the

sulfhydryl (thiol) groups of cysteine residues in proteins like metallothionein, which is

involved in its sequestration.[14]

There are no known biological signaling pathways that specifically involve cadmium
myristate. Its relevance to drug development is more likely to be indirect, for instance, in the

synthesis of quantum dots for bioimaging applications, where understanding the precursor

chemistry and potential for heavy metal leaching is critical for safety and efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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